Cas no 139063-29-9 (3'-Amino-3'-deoxy-5'-O-DMT-thymidine)

• Product Name: 3'-Amino-3'-deoxy-5'-O-DMT-thymidine
• CAS No: 139063-29-9
• MF: C₃₁H₃₃N₃O₆
• MW: 543.610228300095
• CID: 3724329
• PubChem ID: 10984419
• Update Time: 2025-10-28

3'-Amino-3'-deoxy-5'-O-DMT-thymidine Chemical and Physical Properties

Names and Identifiers

• Thymidine, 3'-amino-5'-O-[bis(4-methoxyphenyl)phenylmethyl]-3'-deoxy-
• 3'-Amino-3'-deoxy-5'-O-DMT-thymidine
• 3-AMINO-5-O-DMTr-3-DEOXY THYMIDINE
• 139063-29-9
• NA09011
• 5'-O-(4,4'-Dimethoxytrityl)-3'-amino-thymidine
• MFCD15145163
• 1-[(2R,4S,5S)-4-amino-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]oxolan-2-yl]-5-methylpyrimidine-2,4-dione
• SCHEMBL5712028

• Inchi： 1S/C31H33N3O6/c1-20-18-34(30(36)33-29(20)35)28-17-26(32)27(40-28)19-39-31(21-7-5-4-6-8-21,22-9-13-24(37-2)14-10-22)23-11-15-25(38-3)16-12-23/h4-16,18,26-28H,17,19,32H2,1-3H3,(H,33,35,36)/t26-,27+,28+/m0/s1
• InChI Key： RVVIWKLSTHKWIL-UPRLRBBYSA-N
• SMILES： C(C1C=CC=CC=1)(C1C=CC(OC)=CC=1)(C1C=CC(OC)=CC=1)OC[C@@H]1[C@H](C[C@H](N2C=C(C)C(=O)NC2=O)O1)N

Computed Properties

• Exact Mass: 543.23693578Da
• Monoisotopic Mass: 543.23693578Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 40
• Rotatable Bond Count: 9
• Complexity: 881
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 112Ų

Additional information on 3'-Amino-3'-deoxy-5'-O-DMT-thymidine

Introduction to 3'-Amino-3'-deoxy-5'-O-DMT-thymidine (CAS No. 139063-29-9)

3'-Amino-3'-deoxy-5'-O-DMT-thymidine, identified by its Chemical Abstracts Service (CAS) number 139063-29-9, is a specialized nucleoside analog that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of modified nucleosides, which are widely explored for their potential applications in drug development, particularly in the treatment of viral infections and cancer. The unique structural features of this molecule, including the presence of an amino group at the 3' position and a 5'-O-DMT (5-O-dimethylthiazole-4-carboxamido) modification, make it a promising candidate for further investigation.

The synthesis and characterization of 3'-Amino-3'-deoxy-5'-O-DMT-thymidine involve sophisticated chemical methodologies that require precise control over reaction conditions and purification techniques. The introduction of the amino group at the 3' position enhances the reactivity of the nucleoside, allowing for further functionalization and conjugation with other bioactive molecules. This modification is particularly relevant in the development of antiviral agents, where increased binding affinity to viral polymerases can be achieved.

The 5'-O-DMT moiety is another critical feature of this compound, contributing to its stability and resistance to enzymatic degradation. This modification is inspired by natural nucleosides found in certain organisms, which have evolved to resist metabolic breakdown. In pharmaceutical applications, such stability is highly desirable, as it ensures prolonged activity and reduces the frequency of dosing. Recent studies have highlighted the potential of 3'-Amino-3'-deoxy-5'-O-DMT-thymidine as a scaffold for developing novel antiviral drugs, particularly against RNA viruses that rely on host cellular machinery for replication.

One of the most compelling aspects of 3'-Amino-3'-deoxy-5'-O-DMT-thymidine is its potential role in inhibiting viral polymerases through competitive binding or allosteric modulation. Research has demonstrated that modifications at the 3' position can significantly alter the interactions between nucleoside analogs and viral enzymes. For instance, studies on related compounds have shown that introducing amino groups can enhance binding affinity while minimizing off-target effects. This makes 3'-Amino-3'-deoxy-5'-O-DMT-thymidine a valuable tool in the search for next-generation antiviral therapies.

In addition to its antiviral applications, 3'-Amino-3'-deoxy-5'-O-DMT-thymidine has shown promise in cancer research. Nucleoside analogs are well-known for their ability to interfere with DNA and RNA synthesis, leading to cell death or growth inhibition. The unique modifications in this compound may allow it to selectively target rapidly dividing cancer cells while sparing healthy tissues. Preliminary in vitro studies have suggested that 3'-Amino-3'-deoxy-5 '-O-DMT-thymidine can induce apoptosis in certain cancer cell lines by disrupting nucleic acid metabolism. Further research is needed to fully elucidate its mechanisms of action and therapeutic potential.

The development of novel therapeutic agents often involves interdisciplinary collaboration between chemists, biochemists, and pharmacologists. The synthesis of 3 '-Amino - 3 '-deoxy - 5 '- O - DMT - thymidine exemplifies this collaborative approach, as it requires expertise in organic chemistry, molecular biology, and pharmacokinetics. Advanced computational methods are also employed to predict the biological activity and pharmacokinetic properties of this compound before experimental validation. These computational tools help optimize synthetic routes and predict potential side effects, thereby accelerating the drug discovery process.

Recent advancements in synthetic chemistry have enabled the production of increasingly complex nucleoside analogs with tailored properties. Techniques such as solid-phase synthesis and flow chemistry have made it possible to construct intricate molecular frameworks efficiently. The synthesis of 3 '-Amino - 3 '-deoxy - 5 '- O - DMT - thymidine highlights these innovations, demonstrating how modern chemical methodologies can be leveraged to create novel therapeutic candidates.

The pharmacological evaluation of 3 '-Amino - 3 '-deoxy - 5 '- O - DMT - thymidine involves rigorous testing across multiple models to assess its efficacy and safety profile. Preclinical studies typically begin with cell culture assays to evaluate cytotoxicity and anti-viral activity before moving on to animal models. These studies provide critical insights into how the compound behaves within a living organism and help identify potential toxicities or side effects early in the development process.

One notable feature of 3 '-Amino - 3 '-deoxy - 5 '- O - DMT - thymidine is its potential for combination therapy with other drugs. By acting on different targets or mechanisms within a disease pathway, combination therapies can enhance overall efficacy while reducing the risk of resistance development. For example, if 3 '-Amino - 3 '-deoxy - 5 '- O - DMT - thymidine inhibits viral replication while another drug targets viral entry or assembly, synergistic effects may be observed that outperform monotherapy approaches.

The regulatory landscape for new drug development also plays a crucial role in advancing compounds like 3 '-Amino - 3 '-deoxy - 5 '- O - DMT - thymidine into clinical use. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) require extensive documentation detailing a drug's safety profile before it can be approved for human use. This includes data from preclinical studies as well as Phase I/II/III clinical trials designed to evaluate efficacy across diverse patient populations.

In conclusion, 3 '- Amino - 3 ' deoxy - 5 ' O - DMT -thymidine (CAS No. 13906^th 63^-29-9) represents an exciting advancement in nucleoside analog research with significant implications for antiviral and anticancer therapies。 Its unique structural features make it a versatile scaffold for further medicinal chemistry exploration， while preliminary findings suggest promising biological activity。 As research continues， this compound holds great potential for improving patient outcomes through innovative therapeutic strategies。